Cas no 941902-82-5 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 941902-82-5
• MF: C₂₃H₂₁N₃O₂S₂
• MW: 435.561742544174
• CID: 5499918
• Update Time: 2025-10-22

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-phenylsulfanyl-N-(pyridin-3-ylmethyl)acetamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C23H21N3O2S2/c1-2-28-19-11-6-12-20-22(19)25-23(30-20)26(15-17-8-7-13-24-14-17)21(27)16-29-18-9-4-3-5-10-18/h3-14H,2,15-16H2,1H3
• InChI Key： KKXHIUPHEYMUKX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OCC)C=CC=C2S1)CC1=CC=CN=C1)(=O)CSC1=CC=CC=C1

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide

Comprehensive Overview of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 941902-82-5)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 941902-82-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a benzothiazole core, a pyridine moiety, and a phenylsulfanyl group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds like N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide has surged, driven by the need for innovative solutions in precision medicine and crop protection. The compound’s CAS No. 941902-82-5 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its multi-target activity and structural tunability make it a subject of interest for scientists exploring structure-activity relationships (SAR) and molecular docking studies.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide involves sophisticated organic transformations, including amide coupling and nucleophilic substitution reactions. These methods are critical for achieving high purity and yield, which are essential for its application in high-throughput screening (HTS) and lead optimization. The compound’s ethoxybenzothiazole segment is particularly noteworthy, as it enhances solubility and bioavailability—a key consideration in modern drug design.

From an industrial perspective, CAS No. 941902-82-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic systems and solvent-free conditions to produce such compounds. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s potential applications in biodegradable agrochemicals further underscore its relevance to these efforts.

In the realm of computational chemistry, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide serves as a model for in silico studies. Researchers leverage molecular dynamics simulations and quantum mechanical calculations to predict its interactions with biological targets. These approaches are integral to rational drug design, reducing the time and cost associated with experimental trials. The compound’s pharmacophore features are also analyzed using cheminformatics tools, aiding in the identification of analogs with improved efficacy.

Another area of interest is the compound’s potential role in combination therapies, especially in addressing drug resistance in pathogens and cancer cells. Its multi-functional scaffold allows for synergistic effects when paired with other bioactive molecules, a strategy gaining traction in personalized medicine. This has led to increased patent activity around derivatives of CAS No. 941902-82-5, particularly in oncology and infectious disease research.

In conclusion, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)-N-(pyridin-3-yl)methylacetamide (CAS No. 941902-82-5) represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its intricate structure and functional groups offer ample opportunities for innovation, making it a focal point in contemporary scientific discourse. As research progresses, this compound is likely to play a pivotal role in advancing targeted therapies and sustainable chemical solutions.